Cas no 1017418-57-3 (3-(2-chlorophenyl)Morpholine)

• Product Name: 3-(2-chlorophenyl)Morpholine
• CAS No: 1017418-57-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 4559231
• PubChem ID: 3341055
• Update Time: 2025-06-25

3-(2-chlorophenyl)Morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)Morpholine
• 3-(2-Chlorophenyl)Morpholine(WXC03055)
• Morpholine, 3-(2-chlorophenyl)-

• Inchi： 1S/C10H12ClNO/c11-9-4-2-1-3-8(9)10-7-13-6-5-12-10/h1-4,10,12H,5-7H2
• InChI Key： PNOWMAVKTXSVRY-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 3-(2-chlorophenyl)Morpholine

Introduction to 3-(2-Chlorophenyl)Morpholine (CAS No. 1017418-57-3)

3-(2-Chlorophenyl)Morpholine, with the CAS number 1017418-57-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring with a 2-chlorophenyl substituent, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular formula of 3-(2-Chlorophenyl)Morpholine is C₁₀H₁₂ClNO, and its molecular weight is approximately 199.66 g/mol. The compound exhibits excellent solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In recent years, 3-(2-Chlorophenyl)Morpholine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of bioactive molecules. The morpholine ring provides a flexible and stable platform that can be readily functionalized to introduce various substituents, thereby modulating the compound's pharmacological properties.

A notable example of the utility of 3-(2-Chlorophenyl)Morpholine is its use in the development of inhibitors for specific enzymes and receptors. For instance, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further optimization.

Beyond enzyme inhibition, 3-(2-Chlorophenyl)Morpholine has also been explored for its potential as a scaffold for central nervous system (CNS) drugs. The morpholine moiety is known to enhance blood-brain barrier permeability, making it an attractive candidate for the design of neuroprotective agents and treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 3-(2-Chlorophenyl)Morpholine has further contributed to its popularity in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. These methods allow for the scalable production of high-purity material, which is essential for both research and industrial applications.

In addition to its medicinal applications, 3-(2-Chlorophenyl)Morpholine has found use in other areas of chemistry and biology. For example, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown interesting catalytic properties and have been applied in various organic transformations, including asymmetric synthesis and polymerization reactions.

The environmental impact of 3-(2-Chlorophenyl)Morpholine is another important consideration. Recent studies have focused on developing green synthesis methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing trend towards sustainable chemistry practices and contribute to the overall environmental responsibility of chemical research.

In conclusion, 3-(2-Chlorophenyl)Morpholine (CAS No. 1017418-57-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, synthetic accessibility, and diverse applications make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and improving human health.